molecular formula C10H6Br2N2O3S B287862 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid

2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid

Cat. No. B287862
M. Wt: 394.04 g/mol
InChI Key: CBILCVADVNQLRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid is a chemical compound that has been studied for its potential applications in scientific research. It is a quinazolinone derivative that has shown promise in various studies as a potential tool for investigating the mechanisms of certain biological processes. In

Mechanism of Action

The mechanism of action of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid involves its binding to specific target molecules, such as enzymes or proteins. This binding can result in the inhibition of the target molecule's activity, leading to downstream effects on cellular processes. For example, inhibition of certain enzymes involved in cancer cell proliferation can lead to the suppression of tumor growth. The precise mechanism of action of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid may vary depending on the specific target molecule and cellular context.
Biochemical and Physiological Effects:
Studies have demonstrated that 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid can have a range of biochemical and physiological effects, depending on the specific application. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to the suppression of tumor growth. It has also been used to investigate the interactions between proteins and DNA, as well as the mechanisms of certain signaling pathways in cells. The precise biochemical and physiological effects of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid may vary depending on the specific target molecule and cellular context.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid is its potential as a tool for investigating the mechanisms of certain biological processes. Its ability to inhibit the activity of specific enzymes or proteins can be leveraged to study the downstream effects on cellular processes. Additionally, it has shown promise as a potential candidate for cancer research, which could have significant implications for the development of new cancer treatments.
One limitation of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid is its potential toxicity and side effects. As with any chemical compound, it is important to use appropriate safety precautions when handling and working with this substance. Additionally, the precise mechanism of action of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid may vary depending on the specific target molecule and cellular context, which could complicate its use in certain experiments.

Future Directions

There are many potential future directions for research on 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid. One area of focus could be the development of new cancer treatments based on its ability to inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, it could be used to investigate the mechanisms of certain signaling pathways in cells, which could have implications for the development of new drugs targeting these pathways. Further studies could also explore the potential side effects and toxicity of this compound, as well as its interactions with other molecules and cellular processes. Overall, 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid represents a promising tool for scientific research in a variety of fields.

Synthesis Methods

The synthesis of 2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid involves the reaction of 6,8-dibromo-4-oxo-1H-quinazoline-2-thiol with chloroacetic acid in the presence of a base such as sodium hydroxide. The reaction proceeds via the formation of an intermediate, which is then converted to the final product through further reaction steps. The yield of the synthesis process can be improved by optimizing the reaction conditions, including the reaction temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid has been used in various scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and the regulation of gene expression. In particular, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, making it a potential candidate for cancer research. Additionally, it has been used to investigate the interactions between proteins and DNA, as well as the mechanisms of certain signaling pathways in cells.

properties

Product Name

2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid

Molecular Formula

C10H6Br2N2O3S

Molecular Weight

394.04 g/mol

IUPAC Name

2-[(6,8-dibromo-4-oxo-1H-quinazolin-2-yl)sulfanyl]acetic acid

InChI

InChI=1S/C10H6Br2N2O3S/c11-4-1-5-8(6(12)2-4)13-10(14-9(5)17)18-3-7(15)16/h1-2H,3H2,(H,15,16)(H,13,14,17)

InChI Key

CBILCVADVNQLRJ-UHFFFAOYSA-N

Isomeric SMILES

C1=C(C=C(C2=C1C(=O)N=C(N2)SCC(=O)O)Br)Br

SMILES

C1=C(C=C2C(=C1Br)NC(=NC2=O)SCC(=O)O)Br

Canonical SMILES

C1=C(C=C(C2=C1C(=O)N=C(N2)SCC(=O)O)Br)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.